Cas no 17061-90-4 (2,4-Dichloro-1-(2-propynyloxy)benzene)

2,4-Dichloro-1-(2-propynyloxy)benzene is a chlorinated aromatic compound featuring a propargyl ether functional group. Its molecular structure, combining dichlorinated benzene with a terminal alkyne moiety, makes it a versatile intermediate in organic synthesis, particularly for constructing complex heterocycles and pharmaceutical scaffolds. The compound's reactivity is enhanced by the electron-withdrawing chloro substituents, which facilitate nucleophilic substitution reactions, while the propargyl group offers opportunities for click chemistry and further functionalization. This compound is valued for its stability under standard conditions and its utility in agrochemical and medicinal chemistry research. Its precise synthesis and high purity ensure consistent performance in specialized applications.
2,4-Dichloro-1-(2-propynyloxy)benzene structure
17061-90-4 structure
Product Name:2,4-Dichloro-1-(2-propynyloxy)benzene
CAS No:17061-90-4
MF:C9H6Cl2O
MW:201.049340724945
CID:203299
PubChem ID:176889
Update Time:2025-10-29

2,4-Dichloro-1-(2-propynyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-1-(prop-2-yn-1-yloxy)benzene
    • 2,4-Dichloro-1-(2-propynyloxy)benzene
    • 2,4-DICHLORO-1-(PROP-2-YNYLOXY)BENZENE
    • Benzene,2,4-dichloro-1-(2-propyn-1-yloxy)-
    • 2,4-dichloro-1-prop-2-ynoxybenzene
    • 3-(2,4-Dichlorophenoxy)-1-propyne
    • 2,4-DICHORO-1-(2-PROPYNYLOXY)BENZENE
    • 2,4-dichloro phenyl propargyl ether
    • DTXSID60168913
    • CS-0315115
    • 17061-90-4
    • E80245
    • FT-0637484
    • SCHEMBL3638624
    • AKOS005068136
    • MFCD02311548
    • 2,4-Dichlorophenyl propargyl ether
    • 2,4-dichloro-1-(2-propynyloxy)benzene, AldrichCPR
    • Ether, 2,4-dichlorophenyl 2-propynyl
    • 5Y-0809
    • A811215
    • J-507109
    • Benzene, 2,4-dichloro-1-(2-propynyloxy)-
    • 7243-01-8
    • DB-043825
    • MDL： MFCD02311548
    • Inchi： 1S/C9H6Cl2O/c1-2-5-12-9-4-3-7(10)6-8(9)11/h1,3-4,6H,5H2
    • InChI Key： KEIKGHHJUQTGSZ-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1OCC#C)Cl

Computed Properties

  • Exact Mass: 199.98000
  • Monoisotopic Mass: 199.97957
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.304
  • Melting Point: 47-49
  • Boiling Point: 275.5°Cat760mmHg
  • Flash Point: 117.6°C
  • Refractive Index: 1.559
  • PSA: 9.23000
  • LogP: 3.00540

2,4-Dichloro-1-(2-propynyloxy)benzene Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38-41
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26-36/37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

2,4-Dichloro-1-(2-propynyloxy)benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-Dichloro-1-(2-propynyloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D437550-10mg
2,4-Dichloro-1-(2-propynyloxy)benzene
 17061-90-4
10mg
 $ 50.00 2022-06-05
TRC
D437550-50mg
2,4-Dichloro-1-(2-propynyloxy)benzene
 17061-90-4
50mg
 $ 65.00 2022-06-05
TRC
D437550-100mg
2,4-Dichloro-1-(2-propynyloxy)benzene
 17061-90-4
100mg
 $ 80.00 2022-06-05
Alichem
A019088534-5g
2,4-Dichloro-1-(prop-2-yn-1-yloxy)benzene
 17061-90-4 95%
5g
 207.76 USD 2021-06-17
Apollo Scientific
OR14273-250mg
2,4-Dichloro-1-(prop-2-ynyloxy)benzene
 17061-90-4 95%
250mg
 £19.00 2025-02-19
Apollo Scientific
OR14273-1g
2,4-Dichloro-1-(prop-2-ynyloxy)benzene
 17061-90-4 95%
1g
 £101.00 2023-05-18
Key Organics Ltd
5Y-0809-1MG
2,4-dichloro-1-(2-propynyloxy)benzene
 17061-90-4 >95%
1mg
 £37.00 2025-02-09
Key Organics Ltd
5Y-0809-5MG
2,4-dichloro-1-(2-propynyloxy)benzene
 17061-90-4 >95%
5mg
 £46.00 2025-02-09
Key Organics Ltd
5Y-0809-10MG
2,4-dichloro-1-(2-propynyloxy)benzene
 17061-90-4 >95%
10mg
 £63.00 2025-02-09
Key Organics Ltd
5Y-0809-0.5G
2,4-dichloro-1-(2-propynyloxy)benzene
 17061-90-4 >95%
0.5g
 £38.00 2025-02-09

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